2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C21H18N6O3S/c28-19(14-27-21(30)7-5-16(24-27)15-3-1-9-22-13-15)23-10-11-26-20(29)8-6-17(25-26)18-4-2-12-31-18/h1-9,12-13H,10-11,14H2,(H,23,28)
• InChI Key: OZPMSJCCEURFCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN(C(=O)C=C2)CC(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C21H18N6O3S
• Molecular Weight: 434.5 g/mol

Description

2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H18N6O3S and its molecular weight is 434.47. The purity is usually 95%.
BenchChem offers high-quality 2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities of Related Heterocyclic Compounds

• Heterocyclic compounds, including pyridine and pyridazinone derivatives, have been extensively researched for their synthesis methodologies and potential biological activities. A study described the preparation of ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates and their conversion into various heterocycles such as pyran, pyridine, and pyridazine derivatives, showcasing the versatility of these frameworks in organic synthesis (Mohareb et al., 2004).

• Another study focused on the synthesis of novel pyridine and fused pyridine derivatives starting from specific hydrazinyl-pyridine-carbonitrile compounds, leading to triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives. These compounds were subjected to in silico molecular docking screenings, indicating their potential as antimicrobial and antioxidant agents (Flefel et al., 2018).